Cas no 1082842-68-9 (6-methyl-1,2oxazolo5,4-bpyridin-3-amine)
1082842-68-9 structure
Product Name:6-methyl-1,2oxazolo5,4-bpyridin-3-amine
CAS No:1082842-68-9
MF:C7H7N3O
MW:149.149980783463
MDL:MFCD11609817
CID:1098316
PubChem ID:28342906
Update Time:2025-04-20
6-methyl-1,2oxazolo5,4-bpyridin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-Isoxazolo[5,4-b]pyridin-3-amine
- 6-methylisoxazolo[5,4-b]pyridin-3-amine
- 6-methyl-1,2oxazolo5,4-bpyridin-3-amine
- BDBM477112
- G10679
- CCG-321715
- EN300-311762
- 6-Methyl-isoxazolo[5,4-b]pyridin-3-ylamine
- CHEMBL4542958
- AKOS000275387
- CS-0245811
- SCHEMBL17498394
- US10888567, Compound 7
- STK522334
- 6-methyl[1,2]oxazolo[5,4-b]pyridin-3-amine
- 6-methyl-[1,2]oxazolo[5,4-b]pyridin-3-amine
- 1082842-68-9
- MFCD11609817
- Z1198339770
-
- MDL: MFCD11609817
- Inchi: 1S/C7H7N3O/c1-4-2-3-5-6(8)10-11-7(5)9-4/h2-3H,1H3,(H2,8,10)
- InChI Key: LCHNQMGOJYXLSX-UHFFFAOYSA-N
- SMILES: O1C2C(C(N)=N1)=CC=C(C)N=2
Computed Properties
- Exact Mass: 149.058911855g/mol
- Monoisotopic Mass: 149.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 64.9Ų
6-methyl-1,2oxazolo5,4-bpyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB372334-1 g |
6-Methyl[1,2]oxazolo[5,4-b]pyridin-3-amine |
1082842-68-9 | 1g |
€415.00 | 2022-03-02 | ||
| Chemenu | CM433125-250mg |
6-methyl-[1,2]oxazolo[5,4-b]pyridin-3-amine |
1082842-68-9 | 95%+ | 250mg |
$156 | 2023-11-25 | |
| Chemenu | CM433125-500mg |
6-methyl-[1,2]oxazolo[5,4-b]pyridin-3-amine |
1082842-68-9 | 95%+ | 500mg |
$268 | 2023-11-25 | |
| Chemenu | CM433125-1g |
6-methyl-[1,2]oxazolo[5,4-b]pyridin-3-amine |
1082842-68-9 | 95%+ | 1g |
$381 | 2023-11-25 | |
| Enamine | EN300-311762-0.05g |
6-methyl-[1,2]oxazolo[5,4-b]pyridin-3-amine |
1082842-68-9 | 95.0% | 0.05g |
$40.0 | 2025-03-19 | |
| Enamine | EN300-311762-0.1g |
6-methyl-[1,2]oxazolo[5,4-b]pyridin-3-amine |
1082842-68-9 | 95.0% | 0.1g |
$59.0 | 2025-03-19 | |
| Enamine | EN300-311762-0.25g |
6-methyl-[1,2]oxazolo[5,4-b]pyridin-3-amine |
1082842-68-9 | 95.0% | 0.25g |
$84.0 | 2025-03-19 | |
| Enamine | EN300-311762-0.5g |
6-methyl-[1,2]oxazolo[5,4-b]pyridin-3-amine |
1082842-68-9 | 95.0% | 0.5g |
$132.0 | 2025-03-19 | |
| Enamine | EN300-311762-1.0g |
6-methyl-[1,2]oxazolo[5,4-b]pyridin-3-amine |
1082842-68-9 | 95.0% | 1.0g |
$169.0 | 2025-03-19 | |
| Enamine | EN300-311762-2.5g |
6-methyl-[1,2]oxazolo[5,4-b]pyridin-3-amine |
1082842-68-9 | 95.0% | 2.5g |
$328.0 | 2025-03-19 |
6-methyl-1,2oxazolo5,4-bpyridin-3-amine Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
1082842-68-9 (6-methyl-1,2oxazolo5,4-bpyridin-3-amine) Related Products
- 916792-12-6(4,6-dimethyl-1,2oxazolo5,4-bpyridin-3-amine)
- 1782632-78-3(3,6-Dimethyl-[1,2]oxazolo[5,4-b]pyridin-4-amine)
- 1226292-50-7(4-Methyl-isoxazolo[5,4-b]pyridin-3-ylamine)
- 462067-05-6( )
- 1242515-52-1(6-Trifluoromethyl-isoxazolo[5,4-b]pyridin-3-ylamine)
- 92914-74-4(1,2oxazolo5,4-bpyridin-3-amine)
- 369368-57-0(Isoxazolo[5,4-b]pyridine-6-methanamine, 3-amino- (9CI))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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